3-benzyl-1,2,4-oxadiazole-5-thiol
Description
“3-benzyl-1,2,4-oxadiazole-5-thiol” is a derivative of oxadiazole, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom . Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications .
Synthesis Analysis
Oxadiazoles can be synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold . Benzyl thiols can act as not only reactants but also organo-catalysts in the synthesis of 1,2,4-oxadiazoles .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzyl-1,2,4-oxadiazole-5-thiol involves the reaction of benzyl bromide with thiosemicarbazide to form 3-benzyl-1,2,4-oxadiazole-5-thiol.", "Starting Materials": [ "Benzyl bromide", "Thiosemicarbazide" ], "Reaction": [ "Step 1: Dissolve thiosemicarbazide in ethanol and add benzyl bromide dropwise with stirring.", "Step 2: Heat the reaction mixture at reflux for 6 hours.", "Step 3: Cool the reaction mixture and filter the precipitate.", "Step 4: Wash the precipitate with ethanol and dry under vacuum to obtain 3-benzyl-1,2,4-oxadiazole-5-thiol." ] } | |
CAS RN |
494780-00-6 |
Product Name |
3-benzyl-1,2,4-oxadiazole-5-thiol |
Molecular Formula |
C9H8N2OS |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
